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Compound of Interest

Compound Name:
2-Chloro-5-methylphenylboronic

acid

Cat. No.: B068662 Get Quote

Safe Disposal of 2-Chloro-5-methylphenylboronic
Acid
Proper disposal of 2-chloro-5-methylphenylboronic acid is critical for ensuring laboratory

safety and environmental protection. This substance is classified as an irritant, capable of

causing skin, eye, and respiratory irritation. Adherence to regulated disposal protocols is

mandatory to mitigate risks. The primary disposal route is through an approved hazardous

waste disposal facility.[1]

Essential Safety and Handling
Before beginning any disposal procedures, it is imperative to handle 2-chloro-5-
methylphenylboronic acid in a well-ventilated area, preferably within a chemical fume hood,

to prevent the dispersion of dust.[2] Always wear appropriate Personal Protective Equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2]

Hazard Summary Table
The following table summarizes key quantitative and qualitative hazard data for 2-chloro-5-
methylphenylboronic acid.
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Identifier Information Reference

CAS Number 193353-35-4

Signal Word Warning

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye

irritation

H335: May cause respiratory

irritation

GHS Disposal Statement

P501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Step-by-Step Disposal Protocol
The disposal of 2-chloro-5-methylphenylboronic acid and its containers must be managed

as hazardous waste. It is the responsibility of the waste generator to ensure compliance with all

federal, state, and local regulations.[2]

Waste Segregation and Collection
Solid Waste: Collect surplus or contaminated 2-chloro-5-methylphenylboronic acid solid

waste in a dedicated container.

Classification: This chemical should be categorized as halogenated organic waste.[3]

Container: The waste container must be made of a compatible material, be in good

condition, and have a tightly fitting screw-top cap to prevent leaks or spills.[4][5]

Decontamination of Empty Containers
Empty containers that once held 2-chloro-5-methylphenylboronic acid must be

decontaminated before disposal.[4]
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Procedure: Triple rinse the empty container with a suitable solvent (e.g., methanol or

acetone).

Rinsate Collection: The solvent rinsate from this process is considered hazardous waste and

must be collected in a separate, properly labeled container for halogenated organic liquid

waste.

Final Disposal: After triple-rinsing, the container can be managed as non-hazardous solid

waste, unless institutional or local policies state otherwise.

Labeling and Storage
Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the full

chemical name: "2-Chloro-5-methylphenylboronic acid."

Storage: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area. The storage location should have secondary containment to manage

potential leaks.[6] Keep the container away from incompatible materials, such as strong

oxidizing agents.[2]

Final Disposal
Professional Disposal: Arrange for the collection of the hazardous waste through your

institution's Environmental Health & Safety (EHS) department or a certified hazardous waste

disposal contractor.

Regulatory Compliance: Never dispose of this chemical down the drain or in regular trash.[6]

Observe all federal, state, and local regulations throughout the disposal process.[2]

Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Chloro-5-methylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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